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Compound of Interest

Compound Name: (R)-(-)-JQ1 Enantiomer

Cat. No.: B560675 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(R)-(-)-JQ1 is the inactive enantiomer of the potent BET bromodomain inhibitor, (+)-JQ1. It

serves as a crucial negative control in experiments investigating the biological effects of BET

bromodomain inhibition. Proper preparation and storage of the stock solution are critical for

ensuring experimental accuracy and reproducibility. This document provides a detailed protocol

for the preparation of a (R)-(-)-JQ1 stock solution in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key quantitative information for (R)-(-)-JQ1.
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Parameter Value Reference

Molecular Weight 456.99 g/mol [1][2][3]

Solubility in DMSO ≥ 90 mg/mL (≥ 196.94 mM) [1][2]

Recommended Stock

Concentration
10 mM [3][4][5]

Storage of Powder -20°C for up to 3 years [1][2]

Storage of DMSO Stock

Solution

-80°C for up to 1 year or -20°C

for 1-3 months
[2][6][7]

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of (R)-(-)-JQ1 in DMSO.

3.1. Materials

(R)-(-)-JQ1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

3.2. Procedure

Equilibration: Allow the vial of (R)-(-)-JQ1 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of (R)-(-)-JQ1 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.57 mg of (R)-(-)-JQ1.
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Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the (R)-(-)-JQ1

powder. To prepare a 10 mM stock solution from 4.57 mg of powder, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or sonication can be used to aid dissolution if necessary.[4]

[8] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials.[2][7]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 1 year) or

at -20°C for shorter-term storage (up to 1-3 months).[2][6][7] When ready to use, thaw an

aliquot at room temperature and dilute it to the final working concentration in the appropriate

cell culture medium or buffer.

3.3. Safety Precautions

(R)-(-)-JQ1 is a chemical compound intended for research use only.

Handle the powder and DMSO stock solution in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Visualization
Experimental Workflow for (R)-(-)-JQ1 Stock Solution Preparation
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Workflow for (R)-(-)-JQ1 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of (R)-(-)-JQ1 in

DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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